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Compound of Interest

Compound Name: Diisobutyl disulfide

Cat. No.: B074427 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a focused overview of two key physical properties of diisobutyl
disulfide (CAS No: 1518-72-5): its boiling point and density. The information is compiled and

presented to be a reliable resource for laboratory and research applications.

Quantitative Data Summary
The boiling point and density of diisobutyl disulfide have been reported across various

sources. It is critical to note that the boiling point is significantly dependent on pressure.

Physical Property Value Conditions Source(s)

Boiling Point 109 °C at 13 mmHg [1][2][3][4]

~220.63 °C
at 760 mmHg

(estimated)
[5]

215 °C Not Specified [6]

Density 0.93 g/cm³ at 20 °C [1][2][3]

0.928 g/mL Not Specified [6]
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While the specific experimental protocols used by each supplier to determine the cited values

are not publicly available, this section outlines the standard, widely accepted laboratory

methodologies for determining the boiling point and density of liquid chemical compounds.

Determination of Boiling Point

The boiling point of a liquid is the temperature at which its vapor pressure equals the external

pressure. For accurate determination, especially when values are reported at reduced

pressures, specific apparatus is required.

Distillation Method: A common and straightforward method involves the simple distillation of

the liquid.[3][5] The sample (typically >5 mL) is heated in a distillation flask, and the

temperature of the vapor that distills is measured.[3][5] The thermometer bulb must be

positioned correctly in the vapor path to get an accurate reading.[3] It is crucial to record the

atmospheric pressure at the time of the measurement, as boiling point is pressure-

dependent.[5]

Micro Boiling Point (Thiele Tube) Method: This technique is ideal for small sample volumes

(<0.5 mL).[3] A small amount of the liquid is placed in a fusion tube, along with an inverted,

sealed-end capillary tube.[3] The assembly is heated in an oil bath within a Thiele tube,

which ensures uniform heating.[3] As the liquid heats, air trapped in the capillary is expelled.

[7] The boiling point is the temperature at which, upon cooling, the liquid is drawn back into

the capillary tube.[3][7][8]

Determination of Density

Density is the mass of a substance per unit of volume.[9][10] Temperature must be controlled

and recorded as it influences density.

Pycnometry: This is a highly accurate method for determining the density of liquids.[4][9] A

pycnometer, a glass flask with a precisely known volume, is weighed when empty, then when

filled with the sample liquid. The mass of the liquid is determined by subtraction. The density

is then calculated by dividing the mass by the known volume of the pycnometer.[4]

Hydrometer Method: A hydrometer is an instrument that is floated in the liquid to measure its

relative density.[10] The hydrometer is calibrated to be read directly from a scale at the point
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where the liquid surface meets the stem.[10] This method is fast but generally less accurate

than pycnometry.

Vibrating Tube Densimeter: This modern, automated method measures the oscillation

frequency of a U-shaped tube filled with the sample liquid.[4][9] The frequency changes

based on the density of the liquid in the tube.[4] This technique is rapid, requires a small

sample volume, and provides high accuracy.[4]

Visualization of Workflow
The following diagram illustrates a generalized workflow for the characterization and

documentation of the physical properties of a chemical substance like diisobutyl disulfide.
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Phase 1: Sample Preparation & Purity Analysis

Phase 2: Physical Property Determination

Phase 3: Data Analysis & Documentation

Obtain Diisobutyl
Disulfide Sample

Purity Verification
(e.g., GC, NMR)

Boiling Point Measurement
(e.g., Distillation, Thiele Tube)

Density Measurement
(e.g., Pycnometer, Densimeter)

Record Temperature &
Atmospheric Pressure

Calculate Mean & Standard Deviation
(from multiple trials)

Compile Technical Data Sheet

Final Report / Certificate of Analysis

Compare with
Literature Values

Click to download full resolution via product page

Caption: Workflow for Physical Property Characterization.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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